Cas no 325988-20-3 (N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-methoxynaphthalene-2-carboxamide)

• Product Name: N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-methoxynaphthalene-2-carboxamide
• CAS No: 325988-20-3
• MF: C₁₉H₁₃BrN₂O₂S₂
• MW: 445.352720975876
• CID: 6315499
• PubChem ID: 4526515
• Update Time: 2025-06-11

N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-methoxynaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-methoxynaphthalene-2-carboxamide
• N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-3-methoxy-2-naphthamide
• F0214-0008
• N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide
• 325988-20-3
• AKOS003627554

• Inchi： 1S/C19H13BrN2O2S2/c1-24-15-9-12-5-3-2-4-11(12)8-13(15)18(23)22-19-21-14(10-25-19)16-6-7-17(20)26-16/h2-10H,1H3,(H,21,22,23)
• InChI Key： ZGVYGGODTMFSIS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CSC(=N2)NC(C2=C(C=C3C=CC=CC3=C2)OC)=O)S1

Computed Properties

• Exact Mass: 443.96018g/mol
• Monoisotopic Mass: 443.96018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-methoxynaphthalene-2-carboxamide

N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-methoxynaphthalene-2-carboxamide (CAS No. 325988-20-3): An Overview

N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-methoxynaphthalene-2-carboxamide (CAS No. 325988-20-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a naphthalene ring, a thiazole moiety, and a brominated thiophene group. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-methoxynaphthalene-2-carboxamide is defined by its molecular formula C₁₉H₁₄BrN₃O₂S₂. The presence of the bromine atom in the thiophene ring and the methoxy group on the naphthalene ring are key features that influence its chemical reactivity and biological properties. These functional groups can modulate the compound's interactions with biological targets, making it a valuable tool in drug discovery and development.

Recent studies have explored the pharmacological properties of N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-methoxynaphthalene-2-carboxamide. One notable area of research is its potential as an anticancer agent. In vitro studies have demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its anticancer properties, N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-methoxynaphthalene-2-carboxamide has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-methoxynaphthalene-2-carboxamide is another important aspect of its evaluation. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and exhibits good bioavailability. Its metabolic stability and low toxicity profile make it a suitable candidate for further clinical development.

The safety and efficacy of N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3-methoxynaphthalene-2-carboxamide have been evaluated in preclinical animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. However, further research is needed to fully understand its long-term safety profile and potential side effects.

In conclusion, N-4-(5-bromothiophen-2-y)-1,3-thiazol-y-lmethoxynaphthalene-carboxamide (CAS No. 325988-) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation in drug discovery and development. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.